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Compound of Interest

Compound Name:
Methyl 2-(2-formyl-4-

nitrophenoxy)hexanoate

CAS No.: 335153-23-6

Cat. No.: B601680

Get Quote

Executive Summary & Scope
Methyl 2-(2-formyl-4-nitrophenoxy)hexanoate (CAS 335153-23-6) is a critical synthetic

intermediate, primarily utilized in the manufacture of 7-Amino-4,5-dihydrobenzo[f][1,4]oxazepin-

3-ones, a scaffold often investigated in kinase inhibition and CNS-active pharmaceutical

campaigns.

The reliable characterization of this molecule presents a unique analytical triad of challenges:

Regiochemical Verification: Confirming the nitro group is at the para position relative to the

ether linkage (position 4), distinguishing it from ortho or meta nitration byproducts.

Redox Stability: The aldehyde moiety (C-2) is susceptible to autoxidation to the carboxylic

acid.

Hydrolytic Stability: The methyl ester and the ether linkage require specific buffering during

liquid chromatography to prevent degradation.
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This guide provides a validated protocol for the structural confirmation and purity analysis of

this compound, moving beyond generic screening to specific, causality-driven methodologies.

Structural Analysis & Identification Strategy
The core requirement is to validate the 1,2,4-substitution pattern on the benzene ring and the

integrity of the hexanoate tail.

Nuclear Magnetic Resonance (NMR) Protocol
Causality: Standard proton NMR is insufficient without specific coupling constant analysis to

prove the position of the nitro group. The nitration of the precursor (Methyl 2-(2-

formylphenoxy)hexanoate) is an electrophilic aromatic substitution that favors para and ortho

positions. We must rule out the 6-nitro isomer.

Protocol:

Solvent: DMSO-d6 (Preferred over CDCl3 to prevent potential acid-catalyzed acetal

formation with the aldehyde if traces of acid are present).

Concentration: 10-15 mg/mL.

Key Diagnostic Signals:
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Moiety
Chemical Shift (

ppm)
Multiplicity

Structural
Significance

Aldehyde (-CHO) ~10.2 - 10.4 Singlet

Confirm oxidation

state (absence

indicates acid

formation).

Aromatic H-3 ~8.4 - 8.6
Doublet (

Hz)

The proton between -

CHO and -NO2. Small

indicates meta

coupling to H-5,

confirming C-4

nitration.

Aromatic H-5 ~8.1 - 8.3 Doublet of Doublets

Coupled to H-6 (

) and H-3 (

).

Aromatic H-6 ~7.3 - 7.5
Doublet (

Hz)

Ortho coupling

indicates the position

adjacent to the ether

linkage is

unsubstituted.

Alpha-Proton 5.24 Triplet

Critical: The proton at

the chiral center of the

hexanoate chain (

). Shift confirms O-

alkylation.

Ester (-OCH3) ~3.7 Singlet
Integration must be

3:1 vs Aldehyde.

Self-Validation Step: Calculate the coupling constant between H-3 and H-5. If
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Hz, the assignment is incorrect. If H-3 appears as a doublet with

Hz, the nitro group is likely in position 3 or 6 (incorrect isomer).

Infrared Spectroscopy (FT-IR)
Objective: Rapid identification of functional group integrity.

Nitro Stretches: Look for strong bands at 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹

(symmetric).

Carbonyl Region (The "Twin Peaks"):

Ester: Sharp band at 1735–1750 cm⁻¹.

Aldehyde: Distinct band at 1680–1700 cm⁻¹. Note: This is lower than aliphatic aldehydes

due to conjugation with the aromatic ring.

Chromatographic Purity Protocol (HPLC-UV)
Challenge: The molecule is lipophilic (hexanoate chain) but contains polar groups. Isocratic

methods often result in broad peaks for the late-eluting ester. Solution: A gradient method with

acidification is required to suppress the ionization of potential acidic impurities (e.g., 2-(2-

formyl-4-nitrophenoxy)hexanoic acid).

Method parameters:
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH ~2.7, keeping potential acid

impurities protonated/retained).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1]

Column Temp: 30°C.

Detection: 270 nm (Nitro-aromatic specific) and 210 nm (General).
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Gradient Table:

Time (min) % A (Water/FA) % B (ACN) Phase Description

0.0 80 20 Equilibration

2.0 80 20
Isocratic Hold (Polar

impurities)

15.0 10 90
Linear Gradient (Elute

Main Peak)

20.0 10 90 Wash

20.1 80 20 Re-equilibration

Target Retention Times (Relative):

Oxidized Impurity (Carboxylic Acid): ~0.6 RRT (Elutes earlier due to polarity).

Un-nitrated Precursor: ~0.85 RRT (Less polar than nitro, but lacks the nitro-dipole

interaction).

Target Molecule: 1.0 RRT (Main Peak).

Hydrolysis Product (Free Phenol): ~0.4 RRT (If ether cleavage occurs—rare but possible).

Visualization of Workflows
Figure 1: Synthetic Pathway and Impurity Tracking
This diagram illustrates the synthesis of the target molecule and the critical points where

specific impurities are generated, guiding the analytical strategy.
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hexanoate
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Impurity A:
6-Nitro Isomer

(Regio-impurity)

 Steric Leakage

Impurity B:
Carboxylic Acid Derivative

(Oxidation of CHO)

 Over-oxidation

Impurity C:
Acid Ester Hydrolysis

(Loss of Methyl)

 Poor Storage
(Moisture)

Click to download full resolution via product page

Caption: Fig 1. Reaction pathway highlighting the origin of critical impurities (Regioisomers and

Oxidation products) requiring HPLC separation.

Figure 2: Analytical Decision Tree
A logic flow for QC release of the intermediate.
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Caption: Fig 2. Quality Control Decision Tree ensuring both chemical purity and structural

regioselectivity before downstream processing.

Handling and Stability Protocols
Storage:

Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).

The aldehyde is sensitive to air oxidation; the ester is sensitive to moisture.

Sample Preparation for Analysis:

Weighing: Weigh 10 mg of sample into a volumetric flask.
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Dissolution: Dissolve initially in 1 mL of Acetonitrile (ACN).

Dilution: Dilute to volume with Water/ACN (50:50).

Critical: Do not use alkaline diluents (e.g., phosphate buffer pH > 7.5) as this promotes

ester hydrolysis and potential aldol condensation of the aldehyde.

Time Window: Analyze within 4 hours of preparation to ensure aldehyde stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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